Cas no 76185-67-6 (2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole)

2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole structure
76185-67-6 structure
Product Name:2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole
CAS No:76185-67-6
MF:C10H7Cl3N2O2
MW:293.533779382706
CID:2801395
PubChem ID:22497366
Update Time:2025-04-21

2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 76185-67-6
    • 2-(4-Methoxyphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole
    • SCHEMBL275284
    • DTXSID70626216
    • Inchi: 1S/C10H7Cl3N2O2/c1-16-7-4-2-6(3-5-7)8-14-15-9(17-8)10(11,12)13/h2-5H,1H3
    • InChI Key: ICTNASDKKZRWNT-UHFFFAOYSA-N
    • SMILES: ClC(C1=NN=C(C2C=CC(=CC=2)OC)O1)(Cl)Cl

Computed Properties

  • Exact Mass: 291.957311Da
  • Monoisotopic Mass: 291.957311Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 48.2Ų
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